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Compound of Interest

Compound Name: Cyclopentane hydrate

CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various guest molecules that form structure II

(sII) clathrate hydrates. The stability and formation conditions of these hydrates are critical for

applications ranging from gas storage and separation to understanding geological phenomena.

This document summarizes key quantitative data, details experimental protocols for

characterization, and illustrates the relationships between guest molecule properties and

hydrate formation.

Data Presentation: Comparative Analysis of sII
Hydrate Guest Molecules
The formation of structure II hydrates is highly dependent on the guest molecule's size, shape,

and interaction with the water lattice. The following table summarizes the equilibrium formation

pressures and temperatures for several common sII hydrate-forming guest molecules.

Structure II hydrates consist of sixteen small 5¹² cages and eight large 5¹²6⁴ cages per unit cell.

The data presented here is crucial for determining the stability fields and potential applications

of these compounds.
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Guest
Molecule

Molecular
Formula

Molecular
Weight (
g/mol )

van der
Waals
Diameter
(Å)

Formation
Pressure
(bar) at a
Given
Temperatur
e (K)

Typical
Cage
Occupancy

Argon Ar 39.95 3.84
~105 bar @

273.15 K

Small (5¹²)

cages

Krypton Kr 83.80 4.12
~14.5 bar @

273.15 K

Small (5¹²)

cages

Nitrogen N₂ 28.01 4.10
171.3 bar @

273.75 K[1]

Small (5¹²)

and Large

(5¹²6⁴) cages

Oxygen O₂ 32.00 3.90
~150 bar @

273.15 K

Small (5¹²)

and Large

(5¹²6⁴) cages

Methane CH₄ 16.04 4.36

Forms sI

hydrate

alone, sII in

mixtures

Small (5¹²)

cages in sII

Propane C₃H₈ 44.10 5.78
~2 bar @

273.15 K

Large (5¹²6⁴)

cages

Isobutane i-C₄H₁₀ 58.12 6.24
~1.7 bar @

273.15 K

Large (5¹²6⁴)

cages

Tetrahydrofur

an
C₄H₈O 72.11 5.92

Forms

hydrate at

atmospheric

pressure

Large (5¹²6⁴)

cages
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Accurate determination of the thermodynamic stability and structural properties of clathrate

hydrates is paramount. The following are detailed methodologies for key experiments used in

the characterization of structure II hydrates.

Determination of Hydrate Phase Equilibria using the
Isochoric Pressure Search Method
This method is widely used to determine the pressure-temperature (P-T) dissociation point of

gas hydrates.

Apparatus:

High-pressure equilibrium cell with a known, constant internal volume, equipped with a

magnetic stirrer.

Temperature and pressure transducers.

Data acquisition system.

Gas injection system.

Cooling/heating system.

Procedure:

Preparation: The high-pressure cell is cleaned and evacuated. A known amount of pure

water is injected into the cell.

Pressurization: The cell is pressurized with the guest gas to a desired initial pressure.

Hydrate Formation: The cell is cooled at a constant rate while the contents are continuously

stirred. A sharp drop in pressure indicates the onset of hydrate formation as gas molecules

are encaged in the water lattice. Cooling is continued to ensure a significant amount of

hydrate is formed.

Thermal Stabilization: The system is left to equilibrate at a low temperature to ensure thermal

and chemical equilibrium.
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Dissociation: The cell is heated in a stepwise manner. At each temperature step, the system

is allowed to reach equilibrium, and the corresponding pressure is recorded.

Data Analysis: The pressure-temperature data points are plotted. The dissociation point at a

given temperature is identified as the point where the heating curve deviates from the

cooling curve, indicating the release of gas from the decomposing hydrate structure.

Structural Characterization by Powder X-ray Diffraction
(PXRD)
PXRD is used to identify the crystalline structure of the hydrate and determine its lattice

parameters.

Apparatus:

Powder X-ray diffractometer equipped with a low-temperature sample stage.

Sample holder for gas hydrates.

Cryogen (e.g., liquid nitrogen) for cooling.

Procedure:

Sample Preparation: The hydrate sample is synthesized either in situ in a specialized high-

pressure diffraction cell or ex situ and then rapidly cooled to liquid nitrogen temperature to

prevent dissociation. The sample is then ground to a fine powder at cryogenic temperatures.

Data Collection: The powdered sample is mounted on the pre-cooled sample stage of the

diffractometer. The diffraction pattern is collected over a specific 2θ range.

Data Analysis: The resulting diffraction pattern is analyzed using software to identify the

crystal structure by comparing the peak positions and intensities to known crystallographic

data for sI, sII, and sH hydrates. Rietveld refinement can be used to determine the lattice

parameters and potentially the cage occupancies.

Analysis of Guest Molecule Distribution by Raman
Spectroscopy
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Raman spectroscopy is a powerful non-destructive technique used to identify the guest

molecules and their distribution within the different cages of the hydrate structure.

Apparatus:

Raman spectrometer equipped with a microscope and a high-pressure, low-temperature cell

with optical windows.

Laser source.

Procedure:

Sample Preparation: Hydrates are formed in the optical cell, allowing for in situ

measurements.

Spectral Acquisition: The laser is focused on the hydrate crystals, and the scattered light is

collected and analyzed. Raman spectra are recorded for the characteristic vibrational modes

of the guest molecules.

Data Analysis: The Raman bands corresponding to the guest molecules are analyzed. The

frequency of a guest molecule's vibrational mode can shift depending on the size of the cage

it occupies. For instance, the C-H stretching frequency of methane is different in the small

(5¹²) and large (5¹²6⁴) cages of sII hydrates. The relative intensities of these shifted peaks

can be used to determine the relative occupancy of the guest molecules in the different

cages.[2][3]

Mandatory Visualization
The suitability of a guest molecule to form a stable structure II hydrate is governed by a set of

interrelated properties. The following diagram illustrates these logical relationships.
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Caption: Logical flow of guest molecule properties influencing sII hydrate formation and

stability.

This guide provides a foundational understanding for the comparative study of guest molecules

in structure II hydrates, offering valuable data and methodologies for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12555658/docs#comparative-guide-to-guest-
molecules-in-structure-ii-hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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